3-methyl-7-phenethyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-7-(2-phenylethyl)-8-piperazin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C18H22N6O2/c1-22-15-14(16(25)21-18(22)26)24(10-7-13-5-3-2-4-6-13)17(20-15)23-11-8-19-9-12-23/h2-6,19H,7-12H2,1H3,(H,21,25,26)
• InChI Key: OSLFLLIBFUUART-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCNCC3)CCC4=CC=CC=C4
• Molecular Formula: C18H22N6O2
• Molecular Weight: 354.4 g/mol

Description

3-methyl-7-phenethyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione, commonly known as MPEP, is a selective antagonist for the metabotropic glutamate receptor subtype 5 (mGluR5). It is a potent and specific inhibitor of mGluR5, which plays an important role in various physiological and pathological processes. MPEP has been widely used as a research tool to investigate the function of mGluR5 and its potential as a therapeutic target for various diseases.

Scientific Research Applications

Synthesis and Biological Activity

Research has focused on synthesizing derivatives of piperazine and purine for various biological activities. For instance, xanthene derivatives, closely related in structure and reactivity to the compound , have been developed for their antiasthmatic activity. These compounds, synthesized from theophylline and chloroacetyl chloride, showed significant pulmonary vasodilator activity, indicating potential applications in treating asthma and related respiratory conditions (Bhatia et al., 2016).

Cardiovascular Activity

Studies on piperazine derivatives also include the investigation of cardiovascular activities. For example, 8-alkylamino substituted derivatives of purine-2,6-dione showed strong prophylactic antiarrhythmic activity and hypotensive effects, highlighting their potential in cardiovascular disease management (Chłoń-Rzepa et al., 2004).

Antimicrobial and Antituberculosis Agents

The synthesis of purine linked piperazine derivatives has led to the identification of potent inhibitors of Mycobacterium tuberculosis. These compounds disrupt the biosynthesis of peptidoglycan, indicating their potential as new antituberculosis agents (Konduri et al., 2020).

Antidepressant and Anxiolytic Properties

Research into 8-aminoalkyl derivatives of purine-2,6-dione with modifications at the 7 position has identified compounds with significant psychotropic activities. These derivatives have shown potential as ligands for serotonin receptors, offering promising antidepressant and anxiolytic effects (Chłoń-Rzepa et al., 2013).

Photophysical Properties

Studies on naphthalimide compounds with piperazine substituents have explored their luminescent properties and potential in photo-induced electron transfer processes. Such properties are essential for the development of fluorescent probes and materials for electronic applications (Gan et al., 2003).